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Compound of Interest

Compound Name:
5-Chloro-2,4-

dihydroxybenzaldehyde

Cat. No.: B189936 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2,4-dihydroxybenzaldehyde
This guide provides immediate and essential safety protocols and logistical information for

handling 5-Chloro-2,4-dihydroxybenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe operational

procedures and proper disposal.

Chemical Profile and Hazards:

5-Chloro-2,4-dihydroxybenzaldehyde is a chemical intermediate used in various research

and development applications, including the synthesis of pharmaceuticals and agrochemicals.

[1][2] While a specific Safety Data Sheet (SDS) for this compound is not readily available, data

from structurally similar compounds, such as 2,4-dihydroxybenzaldehyde, indicate that it should

be handled with care. The primary hazards include potential skin, eye, and respiratory irritation.

[3][4] Ingestion may be harmful.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5-Chloro-2,4-
dihydroxybenzaldehyde to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[3][4]

To prevent eye contact which

can cause serious irritation.[3]

[4]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Gloves must be

inspected prior to use.[4][5]

To prevent skin contact which

can cause irritation. Nitrile

gloves offer good resistance to

many chemicals, but for

halogenated compounds, butyl

or neoprene gloves may

provide better protection.[5][6]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.[4][7]

To minimize the risk of skin

contact with the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

working in a poorly ventilated

area or if dust is generated.[7]

[8]

To prevent respiratory tract

irritation from dust or aerosols.

[3][9]

Operational and Disposal Plan
A systematic approach to handling and disposing of 5-Chloro-2,4-dihydroxybenzaldehyde is

crucial for laboratory safety and environmental protection.

Experimental Protocols:

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases.[3][10]
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The recommended storage temperature is between 2-8°C under an inert atmosphere (e.g.,

Argon or Nitrogen).[1][11]

Keep the container tightly closed when not in use.[3]

2. Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[8]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[3]

Wash hands thoroughly after handling the compound.[3]

In case of a spill, ensure the area is well-ventilated. Sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal.[8]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][8]

Skin Contact: Remove contaminated clothing and shoes. Immediately flush the affected area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[3][8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[3][8]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[3][8]

4. Disposal Plan:
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Dispose of 5-Chloro-2,4-dihydroxybenzaldehyde and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[3][12]

Chemical waste should be collected in a designated, properly labeled, and sealed container.

[12]

Do not dispose of the chemical down the drain or into the environment.[9][12]

Contaminated PPE should be disposed of as hazardous waste.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 5-Chloro-
2,4-dihydroxybenzaldehyde.
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Workflow for Handling 5-Chloro-2,4-dihydroxybenzaldehyde
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Caption: Safe handling and disposal workflow for 5-Chloro-2,4-dihydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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